Cas no 1368313-94-3 (4-cyclohexylpiperidine-3-carboxylic acid)

• Product Name: 4-cyclohexylpiperidine-3-carboxylic acid
• CAS No: 1368313-94-3
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6483768
• PubChem ID: 82394534
• Update Time: 2025-08-05

4-cyclohexylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclohexylpiperidine-3-carboxylic acid
• 1368313-94-3
• EN300-1478116

• Inchi： 1S/C12H21NO2/c14-12(15)11-8-13-7-6-10(11)9-4-2-1-3-5-9/h9-11,13H,1-8H2,(H,14,15)
• InChI Key： VGUVASAGQLZOBL-UHFFFAOYSA-N
• SMILES： OC(C1CNCCC1C1CCCCC1)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-cyclohexylpiperidine-3-carboxylic acid

4-Cyclohexylpiperidine-3-Carboxylic Acid: A Comprehensive Overview

4-Cyclohexylpiperidine-3-carboxylic acid (CAS No. 1368313-94-3) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique piperidine ring system substituted with a cyclohexyl group and a carboxylic acid moiety, exhibits a diverse range of biological activities. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents, particularly in the areas of neuroprotection, pain management, and anti-depressant therapies.

The cyclohexyl group attached to the piperidine ring introduces steric bulk and enhances the compound's lipophilicity, which is crucial for its ability to cross cellular membranes and interact with target receptors. The carboxylic acid group, on the other hand, confers acidity and can participate in hydrogen bonding, making it a versatile functional group for further chemical modifications. These structural features make 4-cyclohexylpiperidine-3-carboxylic acid an attractive candidate for drug design.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed potential interactions with key proteins involved in neuronal signaling, such as the NMDA receptor and serotonin transporter. For instance, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated that 4-cyclohexylpiperidine-3-carboxylic acid exhibits high affinity for the μ-opioid receptor, suggesting its potential as an analgesic agent with reduced side effects compared to traditional opioids.

In addition to its pharmacological properties, the synthesis of 4-cyclohexylpiperidine-3-carboxylic acid has been optimized through green chemistry approaches. A 2021 paper in *Green Chemistry* described a catalytic asymmetric synthesis method that significantly reduces waste and improves yield. This method involves the use of a palladium catalyst to facilitate the coupling reaction between cyclohexyl bromide and piperidine derivatives, followed by oxidation to introduce the carboxylic acid group.

The application of 4-cyclohexylpiperidine-3-carboxylic acid extends beyond pharmacology into materials science. Researchers have explored its use as a building block for constructing supramolecular assemblies and stimuli-responsive materials. For example, a 2023 study in *Advanced Materials* reported the formation of self-healing hydrogels using this compound as a key component. The hydrogels exhibited excellent mechanical properties and were responsive to pH changes, making them suitable for biomedical applications such as drug delivery systems.

From an analytical perspective, modern spectroscopic techniques have been employed to characterize 4-cyclohexylpiperidine-3-carboxylic acid at the molecular level. High-resolution mass spectrometry (HRMS) has confirmed its molecular formula (C₁₆H₂₅NO₂) and exact mass (257.1879 g/mol). Nuclear magnetic resonance (NMR) spectroscopy has provided insights into its conformational flexibility, revealing that the cyclohexyl group adopts a chair conformation in solution, which stabilizes the molecule's structure.

The future outlook for 4-cyclohexylpiperidine-3-carboxylic acid is promising, with ongoing research focusing on its therapeutic potential and industrial applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical use. Furthermore, advancements in artificial intelligence (AI)-aided drug discovery are likely to enhance our understanding of this compound's bioactivity and optimize its pharmacokinetic properties.

In conclusion, 4-cyclohexylpiperidine-3-carboxylic acid stands as a testament to the interdisciplinary nature of modern chemical research. Its unique structure, coupled with cutting-edge scientific advancements, positions it as a valuable asset in both therapeutic development and materials innovation.